Cas no 2742652-62-4 (1-ethynyl-2-oxatricyclo[3.3.1.1,3,7]decane)

• Product Name: 1-ethynyl-2-oxatricyclo[3.3.1.1,3,7]decane
• CAS No: 2742652-62-4
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 6390851
• PubChem ID: 165703192
• Update Time: 2025-11-01

1-ethynyl-2-oxatricyclo[3.3.1.1,3,7]decane Chemical and Physical Properties

Names and Identifiers

• EN300-37098693
• 2742652-62-4
• 1-Ethynyl-2-oxaadamantane
• 1-ethynyl-2-oxatricyclo[3.3.1.1,3,7]decane

• Inchi： 1S/C11H14O/c1-2-11-6-8-3-9(7-11)5-10(4-8)12-11/h1,8-10H,3-7H2
• InChI Key： IHWAEPXNSXFHKQ-UHFFFAOYSA-N
• SMILES： O1C2CC3CC1(C#C)CC(C2)C3

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 220.8±19.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-ethynyl-2-oxatricyclo[3.3.1.1,3,7]decane

Research Brief on 1-Ethynyl-2-oxatricyclo[3.3.1.1,3,7]decane (CAS: 2742652-62-4): Recent Advances and Applications

The compound 1-ethynyl-2-oxatricyclo[3.3.1.1,3,7]decane (CAS: 2742652-62-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to accessing 1-ethynyl-2-oxatricyclo[3.3.1.1,3,7]decane. Researchers have developed novel catalytic methods to construct the tricyclic core efficiently, with particular emphasis on enantioselective synthesis to explore its chiral properties. The incorporation of the ethynyl group has been shown to enhance reactivity, enabling further functionalization for targeted applications.

In terms of biological activity, preliminary in vitro studies suggest that 1-ethynyl-2-oxatricyclo[3.3.1.1,3,7]decane exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. Molecular docking simulations indicate that the rigid tricyclic framework allows for precise interactions with protein binding sites, making it a promising candidate for the development of enzyme inhibitors. Further investigations are underway to optimize its pharmacokinetic properties and evaluate its efficacy in animal models.

Beyond its direct biological applications, this compound has also been explored as a versatile building block in materials science. Its unique geometry and functional groups make it suitable for designing novel polymers and supramolecular assemblies with potential applications in drug delivery systems and biomedical devices. Researchers are particularly interested in its ability to form stable covalent bonds with other molecules, enabling the creation of hybrid materials with tailored properties.

In conclusion, 1-ethynyl-2-oxatricyclo[3.3.1.1,3,7]decane (CAS: 2742652-62-4) represents a multifaceted compound with significant potential in both medicinal chemistry and materials science. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications. Future studies should focus on scaling up its synthesis, improving its bioavailability, and exploring its interactions with biological targets in greater detail.